![molecular formula C14H21NO2 B267609 N-butyl-4-isopropoxybenzamide](/img/structure/B267609.png)
N-butyl-4-isopropoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-butyl-4-isopropoxybenzamide, also known as BIBN 4096BS, is a selective antagonist of the calcitonin gene-related peptide (CGRP) receptor. It is a small molecule that is used in scientific research to study the role of CGRP in various physiological and pathological processes.
Mechanism of Action
N-butyl-4-isopropoxybenzamide 4096BS selectively blocks the CGRP receptor, preventing the binding of CGRP to its receptor and inhibiting its downstream signaling pathways. This leads to a reduction in the release of inflammatory mediators and pain signals, which can be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
N-butyl-4-isopropoxybenzamide 4096BS has been shown to have anti-inflammatory and analgesic effects in animal models of various diseases, including migraine, arthritis, and neuropathic pain. It has also been shown to improve cardiovascular function and reduce blood pressure in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-butyl-4-isopropoxybenzamide 4096BS in lab experiments is its selectivity for the CGRP receptor, which allows for precise investigation of the role of CGRP in various physiological and pathological processes. However, its complex synthesis process and high cost can limit its use in some experiments.
Future Directions
There are several future directions for research on N-butyl-4-isopropoxybenzamide 4096BS, including the development of more potent and selective CGRP receptor antagonists, the investigation of the role of CGRP in other diseases, such as cancer and diabetes, and the exploration of the potential therapeutic uses of CGRP receptor antagonists in humans.
Synthesis Methods
The synthesis of N-butyl-4-isopropoxybenzamide 4096BS involves several steps, including the reaction of 4-isopropoxybenzoic acid with butylamine, followed by the addition of various reagents to form the final product. The process is complex and requires expertise in organic chemistry.
Scientific Research Applications
N-butyl-4-isopropoxybenzamide 4096BS is used in scientific research to investigate the role of CGRP in various physiological and pathological processes, such as migraine, inflammation, and cardiovascular diseases. It is also used to study the pharmacokinetics and pharmacodynamics of CGRP receptor antagonists.
properties
Product Name |
N-butyl-4-isopropoxybenzamide |
---|---|
Molecular Formula |
C14H21NO2 |
Molecular Weight |
235.32 g/mol |
IUPAC Name |
N-butyl-4-propan-2-yloxybenzamide |
InChI |
InChI=1S/C14H21NO2/c1-4-5-10-15-14(16)12-6-8-13(9-7-12)17-11(2)3/h6-9,11H,4-5,10H2,1-3H3,(H,15,16) |
InChI Key |
OMTDEZKSEMZLHO-UHFFFAOYSA-N |
SMILES |
CCCCNC(=O)C1=CC=C(C=C1)OC(C)C |
Canonical SMILES |
CCCCNC(=O)C1=CC=C(C=C1)OC(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.